Cas no 1934915-33-9 (8-bromo-1,2,4triazolo4,3-cpyrimidine-3-carboxylic acid)

• Product Name: 8-bromo-1,2,4triazolo4,3-cpyrimidine-3-carboxylic acid
• CAS No: 1934915-33-9
• MF: C₆H₃BrN₄O₂
• MW: 243.017619371414
• CID: 5104587
• Update Time: 2025-11-03

8-bromo-1,2,4triazolo4,3-cpyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-c]pyrimidine-3-carboxylic acid, 8-bromo-
• 8-bromo-1,2,4triazolo4,3-cpyrimidine-3-carboxylic acid

• Inchi： 1S/C6H3BrN4O2/c7-3-1-8-2-11-4(3)9-10-5(11)6(12)13/h1-2H,(H,12,13)
• InChI Key： BZHFXXIQFRZIND-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C2=NN=C(C(O)=O)N12

Additional information on 8-bromo-1,2,4triazolo4,3-cpyrimidine-3-carboxylic acid

Introduction to 8-Bromo-1,2,4-Triazolo[4,3-c]Pyrimidine-3-Carboxylic Acid (CAS No. 1934915-33-9)

8-Bromo-1,2,4-triazolo[4,3-c]pyrimidine-3-carboxylic acid (CAS No. 1934915-33-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 8-bromo-1,2,4-triazolo[4,3-c]pyrimidine-3-carboxylic acid consists of a triazolopyrimidine core with a bromine substituent at the 8-position and a carboxylic acid group at the 3-position. The triazolopyrimidine scaffold is known for its diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of the bromine atom and the carboxylic acid group further enhances the compound's pharmacological profile by influencing its solubility, stability, and binding affinity to target proteins.

Recent studies have highlighted the potential of 8-bromo-1,2,4-triazolo[4,3-c]pyrimidine-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the bromine substituent plays a crucial role in enhancing the antiviral efficacy by modulating the compound's interaction with viral enzymes.

In addition to its antiviral properties, 8-bromo-1,2,4-triazolo[4,3-c]pyrimidine-3-carboxylic acid has shown promising anticancer activity. A study conducted by a team of researchers from the National Cancer Institute reported that this compound selectively inhibits the growth of various cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 8-bromo-1,2,4-triazolo[4,3-c]pyrimidine-3-carboxylic acid have also been extensively studied. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The carboxylic acid group contributes to its high water solubility and stability under physiological conditions, which are essential for effective drug delivery.

To further explore the therapeutic potential of 8-bromo-1,2,4-triazolo[4,3-c]pyrimidine-3-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating viral infections and cancer. Preliminary results from phase I clinical trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The synthesis of 8-bromo-1,2,4-triazolo[4,3-c]pyrimidine-3-carboxylic acid involves multi-step reactions that can be optimized for large-scale production. Key synthetic routes include the cyclization of appropriate precursors followed by bromination and carboxylation steps. The use of green chemistry principles in these processes ensures environmental sustainability and cost-effectiveness.

In conclusion, 8-bromo-1,2,4-triazolo[4,3-c]pyrimidine-3-carboxylic acid (CAS No. 1934915-33-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.